1-(2-chloroethyl)-1H-pyrazole
Overview
Description
1-(2-Chloroethyl)-1H-pyrazole (CEP) is a synthetic compound that has been used in scientific research for a variety of applications. It is a heterocyclic compound that has been found to possess a variety of biochemical and physiological effects. CEP is a relatively new compound, having been synthesized and developed for research applications in the last few decades.
Scientific Research Applications
Synthesis and Characterization of Pyrazole Derivatives
1-(2-chloroethyl)-1H-pyrazole plays a significant role in the synthesis of pyrazole derivatives, which have diverse applications in chemistry and materials science. For instance, Sharma et al. (2015) demonstrated the use of this compound in the synthesis of dinuclear palladium(II) chalcogenolates. These complexes were used as precursors for palladium chalcogenide nanoparticles, showcasing the potential in nanomaterials synthesis (Sharma et al., 2015).
Applications in Organic Synthesis
Grotjahn et al. (2002) explored the use of this compound in the flexible synthesis of pyrazoles with different substituents. This work highlights the chemical's role in synthesizing various functionalized pyrazoles, useful in organic synthesis and pharmaceutical research (Grotjahn et al., 2002).
Catalytic Applications
In another study, Sharma et al. (2013) investigated the catalytic potential of pyrazole-derived palladium(II) complexes. These complexes, synthesized using this compound, were effective in catalyzing Suzuki-Miyaura coupling reactions and as precursors for palladium-sulfide nanoparticles (Sharma et al., 2013).
Properties
IUPAC Name |
1-(2-chloroethyl)pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClN2/c6-2-5-8-4-1-3-7-8/h1,3-4H,2,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HUZHIOQELFFZBM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)CCCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80348992 |
Source
|
| Record name | 1-(2-chloroethyl)-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80348992 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
96450-53-2 |
Source
|
| Record name | 1-(2-chloroethyl)-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80348992 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(2-Chloroethyl)-1H-pyrazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of 1-(2-chloroethyl)-1H-pyrazole in material science research?
A1: this compound serves as a versatile precursor for synthesizing thio/selenoether ligands. These ligands, when complexed with palladium, act as single-source precursors for generating palladium chalcogenide nanoparticles (NPs) [, ].
Q2: How does the structure of the thio/selenoether ligand derived from this compound influence the resulting palladium nanoparticle composition?
A2: Research indicates a strong correlation between the choice of chalcogen atom (sulfur or selenium) in the ligand and the final composition of the palladium NPs. For instance, palladium(II) thiolates derived from this compound yield Pd4S NPs or a mixture of Pd16S7 and PdS NPs upon thermolysis. In contrast, employing the analogous selenolates results in the formation of Pd17Se15 NPs []. This highlights the importance of ligand design in controlling the stoichiometry and properties of the resulting nanomaterials.
Q3: Can you elaborate on the catalytic applications of palladium complexes incorporating ligands derived from this compound?
A3: Palladium complexes containing thio/selenoether ligands synthesized from this compound demonstrate significant catalytic activity in Suzuki-Miyaura coupling reactions []. Interestingly, the catalytic process involves the in situ formation of palladium and sulfur or selenium nanoparticles, which appear to play a crucial role in facilitating the reaction. This highlights the potential of these complexes as pre-catalysts for important organic transformations.
Q4: What spectroscopic techniques are commonly employed for characterizing this compound and its derivatives?
A4: Characterization of this compound and its derivatives typically involves a combination of spectroscopic methods, including:
- Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H, 13C{1H}, and 77Se{1H} NMR are used to elucidate the structure and bonding in these compounds [, ].
- Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups present in the molecules [, ].
- High-Resolution Mass Spectrometry (HRMS): HRMS is used to determine the molecular weight and confirm the molecular formula [, ].
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